Cas no 62095-47-0 (Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester)

Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester structure
62095-47-0 structure
Product Name:Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
CAS No:62095-47-0
MF:C15H13BrO3
MW:321.165923833847
CID:458349
PubChem ID:818141
Update Time:2025-04-19

Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
    • (4-bromophenyl) 2-(2-methylphenoxy)acetate
    • Oprea1_014978
    • DTXSID90355910
    • AE-848/33769052
    • 4-bromophenyl (2-methylphenoxy)acetate
    • 62095-47-0
    • Oprea1_853609
    • AKOS002933827
    • Inchi: 1S/C15H13BrO3/c1-11-4-2-3-5-14(11)18-10-15(17)19-13-8-6-12(16)7-9-13/h2-9H,10H2,1H3
    • InChI Key: QAYOCVFRZVCZGZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(COC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 320.00479
  • Monoisotopic Mass: 320.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd